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Compound of Interest

Texas Red-sulfonamidoethy!
Compound Name:
methanethiosulfonate

CAS No.: 386229-76-1

Cat. No.: B013912

Get Quote

Executive Summary

Texas Red-sulfonamidoethyl methanethiosulfonate (Texas Red-MTS or MTSEA-Texas
Red) is a high-performance, thiol-reactive fluorophore designed for the Substituted Cysteine
Accessibility Method (SCAM) and structural mapping of membrane proteins. Unlike small
molecule MTS reagents (e.g., MTSEA, MTSES), this conjugate combines the rapid, specific
reactivity of the methanethiosulfonate (MTS) group with the photostable, long-wavelength
emission of the Texas Red (Sulforhnodamine 101) fluorophore.

This guide provides a rigorous technical analysis of its spectral properties, reaction
mechanisms, and experimental protocols, tailored for researchers investigating ion channel
topology, conformational dynamics, and protein-protein interactions.

Physicochemical Profile
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Texas Red-MTS is a heterobifunctional reagent. Its core utility lies in its ability to covalently

label solvent-accessible cysteine residues with a bulky, fluorescent reporter, typically restricted

to the extracellular face of the membrane due to its size and polarity.

Property

Specification

Chemical Name

Texas Red-2-sulfonamidoethyl

methanethiosulfonate

Common Aliases

Texas Red-MTS, MTSEA-Texas Red, Texas
Red-2-sulfonamidoethyl mercaptan

(precursor/hydrolyzed)

CAS Number 386229-76-1
Molecular Weight ~743.93 g/mol
Molecular Formula C34H37N30s8S4

Solubility

Soluble in DMSO, DMF; Water-soluble after

conjugation

Membrane Permeability

Impermeant (Due to size and

zwitterionic/anionic character)

Reactive Moiety

Methanethiosulfonate (MTS)

Target

Free Sulfhydryl groups (-SH) on Cysteine

Spectral Properties

The spectral signature of Texas Red-MTS is characterized by a large Stokes shift and high

extinction coefficient, making it ideal for fluorescence resonance energy transfer (FRET)

studies and minimizing autofluorescence interference in biological samples.

Absorption and Emission Data[1]
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Parameter Value Notes
Excitation Max ( Best excited by 561 nm or 594
582 — 595 nm
nm lasers.

)

Emission Max ( Deep red emission, distinct

600 — 615 nm
) from GFP/FITC channels.
Extinction Coefficient ( Measured at

~80,000 — 85,000 M~tcm~1
) in aqueous buffer/methanol.

Quantum Yield ( High brightness relative to

> 0.9 (Conjugate dependent
(Conjug P ) other red dyes.

)

_ Reduces self-quenching and
Stokes Shift ~20 nm o
excitation bleed-through.

Solvatochromism & Environmental Sensitivity

While Texas Red is generally robust, its fluorescence intensity can be sensitive to the local
environment upon conjugation.

» Hydrophobic Pockets: When the bulky Texas Red moiety is forced into a hydrophobic crevice
of a protein (e.g., during a conformational change), quantum yield often increases, and the
emission peak may blue-shift slightly.

e Quenching: Proximity to Tryptophan or Guanosine can induce photoinduced electron transfer
(PET) quenching, a property useful for mapping distance constraints.

Mechanism of Action: The MTS Reaction

The methanethiosulfonate group reacts specifically and rapidly (seconds to minutes) with
thiolate anions (

). This reaction is significantly faster than iodoacetamide or maleimide labelings, which is
critical for capturing transient conformational states in SCAM assays.
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Reaction Logic

e Nucleophilic Attack: The thiolate anion of the cysteine attacks the sulfur atom of the MTS

group.

» Disulfide Bond Formation: A mixed disulfide bond is formed between the protein and the
Texas Red moiety.

o Leaving Group Release: Methanesulfinic acid is released as a byproduct.

Mechanistic Diagram

The following diagram illustrates the specific attack of the protein cysteine on the Texas Red-
MTS reagent.
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Transition State
[Nucleophilic Attack] Released fmmmmmmmm -
Texas Red-MTS I Methanesulfinic Acid |
1
(R-S-S0O2-CH3) | (Leaving Group) |

e

Click to download full resolution via product page

Figure 1: Reaction mechanism of Texas Red-MTS with a cysteine residue. The reaction is
highly specific for sulfhydryls and results in a reversible disulfide linkage.

Experimental Workflow & Protocol

Expertise Note: MTS reagents are extremely moisture-sensitive and susceptible to hydrolysis.
Stock solutions must be prepared immediately before use or stored under strict anhydrous
conditions.

Preparation of Stock Solutions
e Solvent: Use high-grade anhydrous DMSO or DMF.

o Concentration: Prepare a 10-100 mM master stock.
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o Storage: Aliquot into single-use vials, purge with Argon/Nitrogen, and store at -20°C or
-80°C. Do not freeze-thaw.

Labeling Protocol (SCAM Context)

This protocol assumes labeling of a membrane protein in live cells (e.g., Xenopus oocytes or
HEK293 cells).

e Pre-Incubation (Reduction):
o If cysteines are oxidized, treat with 0.1 - 1 mM DTT for 10-30 mins.

o Critical Step: DTT must be completely removed (wash 3x with buffer) before adding Texas
Red-MTS, as DTT will instantly quench the reagent.

o Alternative: Use TCEP (Tris(2-carboxyethyl)phosphine), which is less reactive toward MTS
than DTT, though removal is still recommended for stoichiometry control.

o Labeling Reaction:

o Buffer: PBS or physiological saline (pH 7.0 — 7.4). Avoid amine-containing buffers (Tris) if
pH > 8.0, though MTS is thiol-specific, high pH can accelerate hydrolysis.

o Reagent Addition: Dilute stock to a working concentration of 10 uM — 100 pM.

o Incubation: Apply to cells for 1 — 5 minutes at Room Temperature (RT) or on ice (4°C) to
slow kinetics.

e Quenching & Washing:

o Stop reaction by adding excess free thiol (e.g., 5 mM Cysteine or Glutathione) or washing
immediately with large volumes of buffer.

o Wash cells 3x to remove background fluorescence.

Workflow Diagram
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Phase 1: Preparation

Solubilize Texas Red-MTS Prepare Sample
(Anhydrous DMSO) (Reduce Disulfides if needed)

Incubate Sample + Reagent
(2-5 mins, pH 7.4)

o N T e e e e oy

: Termination & Analysis

Quench / Wash
(Remove excess reagent)

Competing Reaction:
Hydrolysis of MTS

Fluorescence Detection

(Ex: 590nm / Em: 615nm)

Click to download full resolution via product page

Figure 2: Step-by-step experimental workflow for labeling proteins with Texas Red-MTS,
highlighting the critical competition between labeling and hydrolysis.

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

The MTS group hydrolyzes

rapidly in water. Ensure the
Low Labeling Efficiency Reagent Hydrolysis reagent is added last and used

immediately after dilution. Do

not store aqueous dilutions.

Texas Red is
hydrophobic/aromatic. Include
_ o a blocking step (BSA) or
High Background Non-specific binding ) )
increase wash stringency.
Ensure dye aggregates are

spun down before use.

The target cysteine may be
buried. Use a denaturing agent
(if not live cell) or check

No Signal Inaccessible Cysteine structural models. The bulky
Texas Red group cannot
access deep crevices like
small MTSEA can.

Use antifade mounting media if
fixing, or lower laser power.

Signal Bleaching Photobleaching Texas Red is relatively stable
but high-intensity laser

scanning can bleach it.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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